![molecular formula C14H16N4O2 B6634409 2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid](/img/structure/B6634409.png)
2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid
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Overview
Description
2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid, also known as MIQLQ, is a novel compound that has been synthesized and studied for its potential applications in scientific research. MIQLQ is a small molecule that has shown promise in various fields of research, including neuroscience, cancer biology, and drug discovery. In
Mechanism of Action
The mechanism of action of 2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid is not fully understood. However, it has been suggested that this compound may act as a modulator of the dopaminergic system in the brain. This compound has also been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This may contribute to the anti-tumor effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of dopamine and serotonin in the brain. This compound has also been shown to decrease the levels of corticosterone, a hormone that is involved in the stress response. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death.
Advantages and Limitations for Lab Experiments
2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular processes. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations for lab experiments. It may have off-target effects, which can complicate the interpretation of results. This compound may also have limited solubility in aqueous solutions, which can affect its bioavailability.
Future Directions
For the study of 2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid include further studies in neuroscience, cancer biology, and drug discovery.
Synthesis Methods
The synthesis of 2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid involves a multi-step process that includes several chemical reactions. The starting material for the synthesis is 2-(chloromethyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid, which is reacted with sodium azide to form 2-(azidomethyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid. The azide group is then reduced using palladium on carbon to form the amine group. The final step involves the reaction of the amine group with 1-methyl-1H-1,2,3-triazole-4-carboxylic acid to form this compound.
Scientific Research Applications
2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has been studied for its potential applications in various fields of scientific research. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been studied for its potential as a therapeutic agent for the treatment of Parkinson's disease. In cancer biology, this compound has been shown to have anti-tumor effects in vitro and in vivo. This compound has also been studied for its potential as a chemotherapeutic agent for the treatment of breast cancer. In drug discovery, this compound has been used as a lead compound for the development of new drugs.
properties
IUPAC Name |
2-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2/c1-17-7-11(15-16-17)8-18-6-10-4-2-3-5-12(10)13(9-18)14(19)20/h2-5,7,13H,6,8-9H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOGLTNFWGHYCNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)CN2CC(C3=CC=CC=C3C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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